2-Fluoro-5-methylpyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Fluoro-5-methylpyrimidine is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to pyridine. One of the fluoropyrimidines, 5-fluorouracil, has been extensively studied for its role in interfering with nucleic acid synthesis, suggesting that other fluoropyrimidines, including this compound, may have similar biological activities .
Synthesis Analysis
The synthesis of fluoropyrimidines can be achieved through various methods. For instance, 2-fluoropyrimidine and its derivatives can be synthesized by diazotization of corresponding aminopyrimidines in fluoroboric acid . Another method involves the treatment of trimethylpyrimidin-4-ylammonium chlorides with potassium hydrogen difluoride . Additionally, a practical synthesis of a related compound, 5-fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine, involves converting commercially available 2,4-dichloro-5-fluoropyrimidine through telescoped steps to the desired product .
Molecular Structure Analysis
The molecular structure of fluoropyrimidines can be complex and varied. For example, the crystal structure of a related compound, 1-(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-iodopyrimidine-2,4(1H,3H)-dione, has been determined by X-ray single-crystal diffraction, revealing a monoclinic system with specific space group and cell parameters . This suggests that this compound may also exhibit a complex crystal structure.
Chemical Reactions Analysis
Fluoropyrimidines participate in various chemical reactions. For example, the hydrogen atom in position 6 of certain 5-fluoropyrimidines can be readily replaced by deuterium under base catalysis . The reactivity of fluoropyrimidines can be significantly higher than other halogenopyrimidines, as indicated by the rate constants for piperidinolysis . This high reactivity could be relevant for the chemical behavior of this compound.
Physical and Chemical Properties Analysis
The physical and chemical properties of fluoropyrimidines can be influenced by their molecular structure. For instance, the presence of a fluorine atom can significantly increase the acidity of a hydrogen atom in the molecule, as seen in the H-D exchange reactions . The zwitterionic structure of certain fluoropyrimidines is stabilized in solvents capable of specific solvation via hydrogen bonding . These properties are important for understanding the behavior of this compound in various environments.
Mechanism of Action
Target of Action
It is known that fluoropyrimidines, a class of compounds to which 2-fluoro-5-methylpyrimidine belongs, often target enzymes involved in nucleotide synthesis, such as thymidylate synthase .
Mode of Action
Fluoropyrimidines, in general, are known to inhibit thymidylate synthase, an enzyme crucial for DNA replication and repair . This inhibition can lead to DNA damage and cell death, particularly in rapidly dividing cells such as cancer cells .
Biochemical Pathways
Fluoropyrimidines are known to impact the pyrimidine catabolic pathway . By inhibiting thymidylate synthase, they disrupt the synthesis of thymidine monophosphate, a key component of DNA .
Result of Action
The inhibition of thymidylate synthase by fluoropyrimidines can lead to dna damage and cell death, particularly in rapidly dividing cells .
Action Environment
It is known that the reactivity of fluoropyrimidines can be influenced by the presence of strong electron-withdrawing substituents in the aromatic ring .
Safety and Hazards
2-Fluoro-5-methylpyrimidine is classified as a dangerous substance. It is a flammable liquid and vapor. It may cause an allergic skin reaction and is harmful to aquatic life with long-lasting effects . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Future Directions
properties
IUPAC Name |
2-fluoro-5-methylpyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5FN2/c1-4-2-7-5(6)8-3-4/h2-3H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLPVVMIDSRQUGZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5FN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
112.10 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62802-36-2 |
Source
|
Record name | 2-fluoro-5-methylpyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.